Cas no 142438-05-9 (2-Bromo-2-tolylacetone)

2-Bromo-2-tolylacetone structure
2-Bromo-2-tolylacetone structure
Product Name:2-Bromo-2-tolylacetone
CAS No:142438-05-9
MF:C10H11BrO
MW:227.097742319107
CID:2162081
PubChem ID:59104527
Update Time:2025-04-21

2-Bromo-2-tolylacetone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-2-tolylacetone
    • 1-Bromo-1-(4-methylphenyl)propan-2-one
    • SFA43805
    • 830-186-6
    • EN300-6497631
    • 142438-05-9
    • Inchi: 1S/C10H11BrO/c1-7-3-5-9(6-4-7)10(11)8(2)12/h3-6,10H,1-2H3
    • InChI Key: WWFCFZPNZDOQNS-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 225.99933Da
  • Monoisotopic Mass: 225.99933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

2-Bromo-2-tolylacetone Pricemore >>

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